6-[(4-chloro-2,5-dimethoxyanilino)methyl]-7-hydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• Molecular Formula: C21H20ClNO5
• Molecular Weight: 401.8 g/mol
• IUPAC Name: 6-[(4-chloro-2,5-dimethoxyanilino)methyl]-7-hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C21H20ClNO5/c1-26-18-9-16(19(27-2)8-15(18)22)23-10-14-17(24)7-6-12-11-4-3-5-13(11)21(25)28-20(12)14/h6-9,23-24H,3-5,10H2,1-2H3
• InChI Key: YYJLTDGPJARKJC-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NCC2=C(C=CC3=C2OC(=O)C4=C3CCC4)O)OC)Cl

Description

6-[(4-chloro-2,5-dimethoxyanilino)methyl]-7-hydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one, also known as CDMC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, pharmacology, and biochemistry. CDMC is a cyclic compound that belongs to the family of chromone derivatives, and it has been found to exhibit a wide range of biological activities, making it an attractive candidate for further research.

Mechanism of Action

The exact mechanism of action of 6-[(4-chloro-2,5-dimethoxyanilino)methyl]-7-hydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is not fully understood, but it is believed to involve the modulation of various signaling pathways in the cell. This compound has been shown to inhibit the activity of certain enzymes and transcription factors that are involved in inflammation and cancer progression. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as TNF-alpha and IL-6, and to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins that contribute to inflammation. This compound has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

6-[(4-chloro-2,5-dimethoxyanilino)methyl]-7-hydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified, and it exhibits potent biological activity at low concentrations. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects. Additionally, this compound has not been extensively studied in vivo, and its pharmacokinetics and toxicity profile are not well characterized.

Future Directions

There are several future directions for research on 6-[(4-chloro-2,5-dimethoxyanilino)methyl]-7-hydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one. One area of interest is the development of new drugs based on the structure of this compound. Researchers are exploring modifications to the compound that could enhance its potency and selectivity for specific targets. Another direction for future research is the investigation of the molecular mechanisms underlying the biological activity of this compound. By identifying the specific targets and pathways affected by this compound, researchers may be able to develop more effective treatments for a variety of diseases. Finally, there is a need for further studies to characterize the pharmacokinetics and toxicity of this compound in vivo, which will be important for the development of safe and effective drugs based on this compound.

Synthesis Methods

The synthesis of 6-[(4-chloro-2,5-dimethoxyanilino)methyl]-7-hydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one involves the reaction of 4-chloro-2,5-dimethoxyaniline with 2,3-dihydro-7-hydroxy-6H-cyclopenta[c]chromen-6-one in the presence of a suitable catalyst. The reaction proceeds via nucleophilic substitution of the chlorine atom with the aniline group, followed by cyclization to form the chromone ring. The resulting product is then purified by recrystallization to obtain pure this compound.

Scientific Research Applications

6-[(4-chloro-2,5-dimethoxyanilino)methyl]-7-hydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one has been extensively studied for its potential applications in the field of medicine and pharmacology. It has been found to exhibit potent anti-inflammatory, anti-cancer, and anti-viral activities, making it a promising candidate for the development of new drugs. This compound has also been shown to have neuroprotective effects, and it has been proposed as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.